Cas no 10232-91-4 (Propanenitrile,3-(2-ethylbutoxy)-)
10232-91-4 structure
Product Name:Propanenitrile,3-(2-ethylbutoxy)-
Propanenitrile,3-(2-ethylbutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(2-ethylbutoxy)-
- 3-(2-ethylbutoxy)propanenitrile
- 3-(2-ethylbutoxy)propiononitrile
- 3-(2-Ethylbutoxy)propannitril
- 3-(2-Ethylbutoxy)propannitril [Czech]
- 3-(2-Ethylbutoxy)propionitrile
- Propionitrile, 3-(2-ethylbutoxy)-
- NS00023137
- DTXSID10144904
- 10232-91-4
- EINECS 233-555-4
-
- Inchi: 1S/C9H17NO/c1-3-9(4-2)8-11-7-5-6-10/h9H,3-5,7-8H2,1-2H3
- InChI Key: HHTFLOIAOFXJDD-UHFFFAOYSA-N
- SMILES: O(CCC#N)CC(CC)CC
Computed Properties
- Exact Mass: 155.13111
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 0.9796 (rough estimate)
- Boiling Point: 279.06°C (rough estimate)
- Refractive Index: 1.4376 (estimate)
- PSA: 33.02
Propanenitrile,3-(2-ethylbutoxy)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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